N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
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Description
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClF3N5O3S and its molecular weight is 499.89. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis Applications
A related compound, DPA-714, part of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, shows selective ligands of the translocator protein (18 kDa), indicating its potential for in vivo imaging using positron emission tomography (PET) by incorporating a fluorine atom in its structure for labeling with fluorine-18. This application suggests its relevance in neuroscience and neuroimaging research for tracking neuroinflammatory processes (Dollé et al., 2008).
Antiasthma Agents
Another application in the realm of medicinal chemistry includes the synthesis of triazolo[1,5-c]pyrimidines as potential antiasthma agents, highlighting the flexibility of pyrimidine derivatives in drug discovery for respiratory conditions (Medwid et al., 1990).
Antimicrobial Activity
The compound's relevance extends to antimicrobial applications, where various pyrimidinone and oxazinone derivatives fused with thiophene rings, using similar chemical backbones, have shown promising antibacterial and antifungal activities, underscoring its potential in addressing microbial resistance (Hossan et al., 2012).
Anti-inflammatory and Analgesic Agents
Novel heterocyclic compounds derived from similar structures have been synthesized for their potential as anti-inflammatory and analgesic agents, demonstrating the compound's utility in the development of new treatments for pain and inflammation (Abu‐Hashem et al., 2020).
Anticancer Activity
Research into pyrimidiopyrazole derivatives based on similar chemical frameworks has revealed significant in vitro antitumor activity, illustrating the compound's potential application in cancer treatment and the exploration of novel therapeutic agents (Fahim et al., 2019).
Properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(7-cyclopropyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClF3N5O3S/c1-28-16-14(18(31)29(2)19(28)32)17(27-15(26-16)9-3-4-9)33-8-13(30)25-12-7-10(20(22,23)24)5-6-11(12)21/h5-7,9H,3-4,8H2,1-2H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JADJPSMFNKIVEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3CC3)SCC(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClF3N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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